2-(3-(3-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(3-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C18H12ClFN6O2/c19-11-3-1-6-14(7-11)26-17-16(23-24-26)18(28)25(10-21-17)9-15(27)22-13-5-2-4-12(20)8-13/h1-8,10H,9H2,(H,22,27)
• InChI Key: CAUWLMAIZOQQFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC(=CC=C4)Cl
• Molecular Formula: C18H12ClFN6O2
• Molecular Weight: 398.8 g/mol

Description

This compound is a derivative of [1,2,3]triazolo[4,5-d]pyrimidine. It is part of a series of hybrid molecules containing [1,2,3]triazolo[4,5-d]pyrimidine and thiosemicarbazide moieties. These molecules have been evaluated for their antiproliferative activities against various human cancer cells.

Synthesis Analysis

The compound is synthesized as part of a series of hybrid molecules containing [1,2,3]triazolo[4,5-d]pyrimidine and thiosemicarbazide moieties. The synthesis process involves molecular hybridization.

Molecular Structure Analysis

The molecular structure of this compound includes [1,2,3]triazolo[4,5-d]pyrimidine and thiosemicarbazide moieties. These moieties are key components of the compound’s structure and contribute to its biological activities.

Chemical Reactions Analysis

The compound is part of a series of molecules that have been evaluated for their antiproliferative activities against various human cancer cells. The chemical reactions involved in these activities are likely complex and involve interactions with various cellular components.

Scientific Research Applications

Antiproliferative Activities Against Cancer Cells

• Researchers have explored the antiproliferative properties of this compound against various cancer cell lines. .

LSD1 Inhibition

• The [1,2,3]triazolo[4,5-d]pyrimidine scaffold serves as a template for designing new inhibitors of lysine-specific demethylase 1 (LSD1). .

Hybridization with Hydrazine Derivatives

• Based on molecular hybridization, researchers have synthesized [1,2,3]triazolo[4,5-d]pyrimidine derivatives containing hydrazine. .

New Heterocyclic System Synthesis

• A novel heterocyclic system, 9H-benzo[f]pyrimido[1,2-d][1,2,3]triazolo[1,5-a][1,4]diazepinone, was successfully synthesized using a retro Diels–Alder (RDA) procedure. .

Stereochemistry and Relative Configurations

• The stereochemistry and relative configurations of the synthesized compounds were determined using 1D and 2D NMR spectroscopy and X-ray crystallography. .

Interaction with Met332 in LSD1

• Docking studies suggest that the hydrogen interaction between the nitrogen atom in the pyridine ring of related compounds and Met332 could be responsible for improved activity. .

Mechanism of Action

Target of Action

Similar compounds with the [1,2,3]triazolo[4,5-d]pyrimidine scaffold have been reported to inhibit usp28 , a deubiquitinating enzyme involved in various cellular processes including cell cycle regulation and DNA damage response .

Mode of Action

It’s plausible that it interacts with its target through hydrogen bonding or other non-covalent interactions, as suggested by docking studies of related compounds .

Biochemical Pathways

Given the potential target of usp28, it could impact pathways related to cell cycle regulation and dna damage response .

Result of Action

Inhibition of usp28 by similar compounds has been reported to affect cell proliferation and cell cycle progression .

Future Directions

The compound shows promise as a potential therapeutic agent due to its antiproliferative activities. Future research could focus on further exploring its mechanism of action, optimizing its synthesis process, and evaluating its safety and efficacy in preclinical and clinical trials.